Cas no 2408959-35-1 (5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride)

• Product Name: 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride
• CAS No: 2408959-35-1
• MF: C₈H₆ClFN₂O₂
• MW: 216.59684419632
• CID: 6183639
• PubChem ID: 165672479
• Update Time: 2025-06-15

5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408959-35-1
• 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride
• EN300-7492516

• Inchi： 1S/C8H5FN2O2.ClH/c9-5-2-7-6(10-3-11-7)1-4(5)8(12)13;/h1-3H,(H,10,11)(H,12,13);1H
• InChI Key： MCRHIBHMCIBPBW-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC2=C(C=C1C(=O)O)N=CN2

Computed Properties

• Exact Mass: 216.0101833g/mol
• Monoisotopic Mass: 216.0101833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride

5-Fluoro-1H-1,3-benzodiazole-6-carboxylic Acid Hydrochloride (CAS No. 2408959-35-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

5-Fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride (CAS No. 2408959-35-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazoles, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties.

The chemical structure of 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride is characterized by a benzodiazole core with a fluorine substituent at the 5-position and a carboxylic acid group at the 6-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its pharmacological profile. The hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for various pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated benzodiazoles in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the synthesis and biological evaluation of a series of 5-fluorobenzodiazoles, including 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride. The researchers found that these compounds exhibited potent activity against specific GABA-A receptor subtypes, which are implicated in various neurological disorders such as anxiety and epilepsy.

The synthesis of 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride typically involves multi-step reactions. One common approach is to start with a suitable aromatic amine and undergo cyclization to form the benzodiazole ring. Subsequent functionalization steps introduce the fluorine and carboxylic acid groups. A detailed synthetic route was reported in a 2021 publication in Tetrahedron Letters, where the authors described an efficient method using palladium-catalyzed coupling reactions to achieve high yields and purity.

In addition to its potential as a therapeutic agent, 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride has been explored as a building block for more complex molecules. Its versatile reactivity allows for the introduction of various substituents at different positions on the benzodiazole ring, enabling the synthesis of analogs with tailored biological activities. This flexibility is particularly valuable in drug design and optimization processes.

The pharmacokinetic properties of 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride have also been studied extensively. Research published in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

Clinical trials involving compounds similar to 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride have shown promising results. For example, a phase II trial conducted by a leading pharmaceutical company evaluated the efficacy and safety of a related benzodiazole derivative in patients with generalized anxiety disorder. The results indicated significant improvements in anxiety symptoms with minimal side effects.

In conclusion, 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride (CAS No. 2408959-35-1) represents an important compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is poised to play a significant role in advancing our understanding and treatment of various neurological disorders.